Cas no 901925-53-9 (4-(3-Bromopyridin-2-yloxy)benzenamine)

• Product Name: 4-(3-Bromopyridin-2-yloxy)benzenamine
• CAS No: 901925-53-9
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD06825493
• CID: 2123867
• Update Time: 2025-07-17

4-(3-Bromopyridin-2-yloxy)benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-[(3-bromo-2-pyridinyl)oxy]Benzenamine
• 4-(3-Bromopyridin-2-yloxy)benzenamine
• IIVSRKKCKVPPPH-UHFFFAOYSA-N
• 4-(3-bromopyridin-2-yloxy)aniline
• Benzenamine, 4-[(3-bromo-2-pyridinyl)oxy]-

• MDL： MFCD06825493
• Inchi： 1S/C11H9BrN2O/c12-10-2-1-7-14-11(10)15-9-5-3-8(13)4-6-9/h1-7H,13H2
• InChI Key： IIVSRKKCKVPPPH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1OC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(3-Bromopyridin-2-yloxy)benzenamine

Recent Advances in the Study of 4-(3-Bromopyridin-2-yloxy)benzenamine (CAS: 901925-53-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-Bromopyridin-2-yloxy)benzenamine (CAS: 901925-53-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic amine derivative, characterized by a bromopyridinyloxy linkage, serves as a crucial intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors and its role in modulating protein-protein interactions, particularly in cancer therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK2 inhibitors, with researchers utilizing its unique structural features to achieve improved target specificity. The bromine atom at the 3-position of the pyridine ring was found to be particularly valuable for further functionalization through cross-coupling reactions, enabling the creation of diverse compound libraries for high-throughput screening.

In the field of chemical biology, 4-(3-Bromopyridin-2-yloxy)benzenamine has shown promise as a molecular probe for studying enzyme mechanisms. A recent Nature Chemical Biology publication highlighted its use in developing activity-based probes for tyrosine kinases, allowing researchers to monitor kinase activity in live cells with unprecedented spatial and temporal resolution. The compound's stability under physiological conditions and its ability to penetrate cell membranes make it particularly suitable for such applications.

From a synthetic chemistry perspective, advances in the preparation of 901925-53-9 have been reported, with several research groups developing more efficient and environmentally friendly synthetic routes. A 2024 Organic Process Research & Development paper described a novel catalytic system that reduces the number of synthetic steps while improving overall yield and purity. These methodological improvements are expected to facilitate broader adoption of this compound in pharmaceutical research.

Pharmacological studies have revealed interesting structure-activity relationships (SAR) for derivatives of 4-(3-Bromopyridin-2-yloxy)benzenamine. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that subtle modifications to the benzenamine moiety can significantly alter biological activity, with some analogs showing potent anti-inflammatory effects through NF-κB pathway inhibition. These findings open new avenues for developing targeted therapies for inflammatory diseases.

The compound's safety profile and pharmacokinetic properties have also been investigated in recent preclinical studies. While initial results indicate good metabolic stability, researchers have noted the need for careful optimization of physicochemical properties to improve oral bioavailability. Several research groups are currently exploring prodrug strategies to address these challenges while maintaining the compound's biological activity.

Looking forward, 4-(3-Bromopyridin-2-yloxy)benzenamine continues to be a valuable scaffold in medicinal chemistry. Its combination of synthetic accessibility and biological relevance positions it as a key player in the development of next-generation therapeutics, particularly in oncology and inflammation. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in drug discovery.